Cas no 395101-26-5 (4-bromo-2-(4-fluorobenzoyl)aniline)

• Product Name: 4-bromo-2-(4-fluorobenzoyl)aniline
• CAS No: 395101-26-5
• MF: C₁₃H₉BrFNO
• MW: 294.119065999985
• MDL: MFCD02212764
• CID: 1514269
• PubChem ID: 1359860
• Update Time: 2025-05-24

4-bromo-2-(4-fluorobenzoyl)aniline Chemical and Physical Properties

Names and Identifiers

• (2-amino-5-bromophenyl)-(4-fluorophenyl)methanone
• 2-Amino-5-bromo-4'-fluorobenzophenone
• F2147-0275
• CTK1B3882
• CBMicro_039246
• (2-amino-5-bromo-phenyl)-(4-fluoro-phenyl)methanone
• 4-bromo-2-(4-fluorobenzoyl)aniline
• (2-AMINO-5-BROMOPHENYL)(4-FLUOROPHENYL)METHANONE
• AC1LQZT5
• SureCN2821586
• (2-Amino-5-bromo-phenyl)-(4-fluoro-phenyl)-methanone
• SR-01000224685-1
• BIM-0039182.P001
• 395101-26-5
• AKOS005206680
• SCHEMBL2821586
• WZXFXBLNORUZFU-UHFFFAOYSA-N
• SR-01000224685
• DTXSID30362087
• EN300-236229

• MDL： MFCD02212764
• Inchi： 1S/C13H9BrFNO/c14-9-3-6-12(16)11(7-9)13(17)8-1-4-10(15)5-2-8/h1-7H,16H2
• InChI Key： WZXFXBLNORUZFU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C1C=CC(=CC=1)F)=O)N

Computed Properties

• Exact Mass: 292.98517
• Monoisotopic Mass: 292.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Additional information on 4-bromo-2-(4-fluorobenzoyl)aniline

4-Bromo-2-(4-Fluorobenzoyl)Aniline: A Comprehensive Overview

4-Bromo-2-(4-fluorobenzoyl)aniline, also known by its CAS number CAS No. 395101-26-5, is a versatile aromatic compound with significant applications in organic synthesis and materials science. This compound has garnered attention in recent years due to its unique electronic properties and potential for use in advanced materials such as organic semiconductors and optoelectronic devices. The structure of 4-bromo-2-(4-fluorobenzoyl)aniline consists of a central aniline moiety substituted with a bromine atom at the para position and a 4-fluorobenzoyl group at the meta position, making it a valuable building block in modern chemical research.

The synthesis of 4-bromo-2-(4-fluorobenzoyl)aniline typically involves multi-step reactions, including Friedel-Crafts acylation and nucleophilic substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have explored various solvent systems and catalysts to optimize reaction conditions, ensuring high yields and purity. These improvements have made 4-bromo-2-(4-fluorobenzoyl)aniline more accessible for both academic and industrial applications.

In terms of applications, 4-bromo-2-(4-fluorobenzoyl)aniline has been extensively studied for its role in the development of organic semiconductors. Its electronic properties, including high electron mobility and strong absorption in the visible spectrum, make it a promising candidate for use in thin-film transistors (TFTs) and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can enhance the overall performance of these devices, paving the way for next-generation electronics.

Beyond electronics, 4-bromo-2-(4-fluorobenzoyl)aniline has also found applications in medicinal chemistry. Its ability to act as a bioisostere or pharmacophore mimic makes it valuable in drug design. Researchers have utilized this compound to develop potential leads for treating various diseases, including cancer and neurodegenerative disorders. The bromine substituent provides opportunities for further functionalization, enabling the creation of diverse bioactive molecules with tailored properties.

The environmental impact of CAS No. 395101-26-5 has also been a topic of interest. Studies on its biodegradation pathways and toxicity profiles are ongoing, with a focus on minimizing its ecological footprint during production and use. Green chemistry principles are being integrated into its synthesis and application processes to ensure sustainability.

In conclusion, 4-bromo-2-(4-fluorobenzoyl)aniline, or CAS No. 395101-26-5, is a multifaceted compound with wide-ranging applications across various fields. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.